Cas no 1396872-77-7 (N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-4-(dimethylsulfamoyl)benzamide)

• Product Name: N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-4-(dimethylsulfamoyl)benzamide
• CAS No: 1396872-77-7
• MF: C₂₄H₂₆N₂O₄S
• MW: 438.539245128632
• CID: 6285849
• PubChem ID: 71781831
• Update Time: 2025-10-31

N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-4-(dimethylsulfamoyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-4-(dimethylsulfamoyl)benzamide
• N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-4-(dimethylsulfamoyl)benzamide
• 1396872-77-7
• 4-(dimethylsulfamoyl)-N-[2-hydroxy-2-(4-phenylphenyl)propyl]benzamide
• F5857-2800
• AKOS024523884
• VU0525059-1
• N-(2-([1,1'-biphenyl]-4-yl)-2-hydroxypropyl)-4-(N,N-dimethylsulfamoyl)benzamide

• Inchi： 1S/C24H26N2O4S/c1-24(28,21-13-9-19(10-14-21)18-7-5-4-6-8-18)17-25-23(27)20-11-15-22(16-12-20)31(29,30)26(2)3/h4-16,28H,17H2,1-3H3,(H,25,27)
• InChI Key： YXRUFKNOFUMVHX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(NCC(C)(C1C=CC(C2C=CC=CC=2)=CC=1)O)=O)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 438.16132849g/mol
• Monoisotopic Mass: 438.16132849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 95.1Ų

Additional information on N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-4-(dimethylsulfamoyl)benzamide

N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-4-(dimethylsulfamoyl)benzamide (CAS No. 1396872-77-7): A Comprehensive Overview

N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-4-(dimethylsulfamoyl)benzamide (CAS No. 1396872-77-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the sulfonamide class and has been studied for its potential therapeutic applications, particularly in the treatment of various diseases and conditions. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research findings.

Chemical Structure and Properties

The chemical structure of N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-4-(dimethylsulfamoyl)benzamide is characterized by a biphenyl moiety, a hydroxypropyl group, and a dimethylsulfamoyl substituent on the benzene ring. The biphenyl group contributes to the compound's hydrophobicity and lipophilicity, which are crucial for its ability to cross cell membranes and interact with biological targets. The hydroxypropyl group adds polarity and can form hydrogen bonds with target proteins, enhancing the compound's binding affinity. The dimethylsulfamoyl group is known for its ability to form strong hydrogen bonds and can also contribute to the compound's overall stability and solubility.

The molecular formula of N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-4-(dimethylsulfamoyl)benzamide is C₂₅H₂₆N₂O₃S, with a molecular weight of approximately 430.55 g/mol. The compound is typically a white or off-white solid at room temperature and is soluble in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol.

Synthesis Methods

The synthesis of N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-4-(dimethylsulfamoyl)benzamide has been reported in several studies. One common approach involves the reaction of 4-(dimethylsulfamoyl)benzoyl chloride with 2-amino-1-(1,1'-biphenyl-4-yl)propan-1-ol in the presence of a base such as triethylamine. This reaction typically proceeds via nucleophilic acylation, forming the desired amide bond. The use of anhydrous conditions and inert atmosphere (e.g., nitrogen or argon) is crucial to ensure high yields and purity of the final product.

Another synthetic route involves the coupling of 4-(dimethylsulfamoyl)benzoic acid with 2-amino-1-(1,1'-biphenyl-4-yl)propan-1-ol using coupling agents such as 1-[bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate (HATU) or N,N'-dicyclohexylcarbodiimide (DCC). This method offers good control over the reaction conditions and can be adapted for large-scale synthesis.

Biological Activities

N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-4-(dimethylsulfamoyl)benzamide has been investigated for its potential biological activities in various preclinical studies. One of the most notable areas of research is its anti-inflammatory properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), making it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-4-(dimethylsulfamoyl)benzamide has also been studied for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer cells and colon cancer cells. The mechanism of action appears to involve the modulation of signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

Clinical Trials and Therapeutic Potential

The therapeutic potential of N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-4-(dimethylsulfamoyl)benzamide has led to several clinical trials aimed at evaluating its safety and efficacy in human subjects. Early-phase clinical trials have shown promising results in terms of safety profiles and pharmacokinetic properties. However, further research is needed to fully understand the long-term effects and potential side effects of this compound.

In one phase I clinical trial conducted by a leading pharmaceutical company, N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-4-(dimethylsulfamoyl)benzamide was administered to patients with advanced solid tumors. The study found that the compound was well-tolerated at various dose levels and showed signs of antitumor activity in some patients. These findings have paved the way for more extensive phase II trials to evaluate its efficacy in specific cancer types.

Recent Research Findings

The latest research on N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-4-(dimethylsulfamoyl)benzamide has shed light on its potential mechanisms of action at the molecular level. A study published in the Journal of Medicinal Chemistry revealed that this compound can selectively bind to specific protein targets involved in inflammation and cancer progression. The researchers used computational modeling techniques to identify key residues within these proteins that are crucial for binding affinity.

Another recent study published in Cancer Research explored the role of epigenetic modifications in mediating the anticancer effects of N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropil)-4-(dimethylsulfamoyl)benzamide. The findings suggest that this compound can modulate histone acetylation levels in cancer cells, leading to changes in gene expression patterns that promote apoptosis and inhibit cell proliferation.

Conclusion

N-(2-{1,1'-biphenylyl}-2-hydroxypropil)-4-(dimethylsulfamoyl)benzamide (CAS No. 1396872-77-7) is a promising compound with diverse biological activities that have been extensively studied in both preclinical models and early-phase clinical trials. Its anti-inflammatory properties make it a potential candidate for treating inflammatory diseases, while its anticancer effects suggest it could be developed as a novel therapeutic agent for various types of cancer. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future clinical applications.